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Compound of Interest

Compound Name:
Benzyltriphenylphosphonium

chloride

Cat. No.: B094815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyltriphenylphosphonium
chloride, a versatile reagent in organic synthesis. It covers its chemical and physical

properties, safety information, and detailed experimental protocols for its application in the

Wittig reaction.

Chemical Identity and Properties
Benzyltriphenylphosphonium chloride, a quaternary phosphonium salt, is a key reagent in

organic chemistry, primarily utilized for the synthesis of alkenes via the Wittig reaction.[1][2] It

also serves as a phase-transfer catalyst, facilitating reactions between reactants in immiscible

phases.[1][3][4]

Table 1: Chemical Identifiers for Benzyltriphenylphosphonium Chloride
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Identifier Value

CAS Number 1100-88-5[5][6]

Molecular Formula C₂₅H₂₂ClP[3][6]

Molecular Weight 388.87 g/mol [3][7]

IUPAC Name benzyl(triphenyl)phosphanium chloride[8]

InChI Key USFRYJRPHFMVBZ-UHFFFAOYSA-M[2]

Synonyms
Triphenyl(phenylmethyl)phosphonium chloride,

BTPPC[1][6]

Table 2: Physical and Chemical Properties of Benzyltriphenylphosphonium Chloride

Property Value

Appearance
White to off-white powder/crystalline solid[8][9]

[10]

Melting Point ~337 °C (decomposes)[5][11]

Solubility
Soluble in water and alcohol.[3][12] Insoluble in

acetone.[3]

Stability
Stable under normal conditions.[9] Hygroscopic

and sensitive to light.[3][9][13][14]

Storage
Store at ≤ 20°C under an inert atmosphere.[9]

[15]

Safety and Handling
Benzyltriphenylphosphonium chloride is a hazardous substance and should be handled

with appropriate safety precautions.[7]

Table 3: GHS Hazard Information for Benzyltriphenylphosphonium Chloride
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Hazard Statement Description

H300 Fatal if swallowed[7][8]

H330 Fatal if inhaled[3][8]

H318 Causes serious eye damage[3][8]

H335 May cause respiratory irritation[3][14]

H372
Causes damage to organs through prolonged or

repeated exposure[16]

H410
Very toxic to aquatic life with long lasting

effects[3][16]

Handling Precautions:

Use only in a well-ventilated area or under a chemical fume hood.[13]

Wear personal protective equipment, including gloves, safety goggles, and a lab coat.[16]

[17]

Avoid breathing dust.[7]

Wash hands thoroughly after handling.[7]

Keep away from incompatible materials such as strong oxidizing agents and bases.[9][13]

Experimental Protocols
Benzyltriphenylphosphonium chloride is a cornerstone of the Wittig reaction. Below are

detailed protocols for its preparation and use in a typical Wittig olefination.

3.1. Synthesis of Benzyltriphenylphosphonium Chloride

This protocol outlines the preparation of the phosphonium salt from triphenylphosphine and

benzyl chloride.[18][19][20]

Materials:
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Triphenylphosphine

Benzyl chloride

Acetonitrile or Toluene

Sodium iodide (catalyst, optional)

Diethyl ether (for washing)

Round-bottom flask with reflux condenser

Stirring apparatus

Heating mantle

Ice bath

Filtration apparatus

Procedure:

In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in acetonitrile or toluene.

Add benzyl chloride (1.0 eq) and a catalytic amount of sodium iodide.[21]

Heat the mixture to reflux and maintain for 2-3 hours with continuous stirring. A white solid

may form during this time.[20][21]

After the reflux period, cool the reaction mixture to room temperature.

Further cool the mixture in an ice bath to promote complete precipitation of the product.[21]

Collect the white crystalline product by vacuum filtration.

Wash the crystals with cold diethyl ether to remove any unreacted starting materials.[21]

Dry the resulting benzyltriphenylphosphonium chloride in a vacuum oven.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chegg.com/homework-help/questions-and-answers/question-explain-possible-generate-ylide-using-sodium-hydroxide-experiment-q101037762
https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://www.chegg.com/homework-help/questions-and-answers/question-explain-possible-generate-ylide-using-sodium-hydroxide-experiment-q101037762
https://www.chegg.com/homework-help/questions-and-answers/question-explain-possible-generate-ylide-using-sodium-hydroxide-experiment-q101037762
https://www.chegg.com/homework-help/questions-and-answers/question-explain-possible-generate-ylide-using-sodium-hydroxide-experiment-q101037762
https://www.benchchem.com/product/b094815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.2. Wittig Reaction: Synthesis of trans-9-(2-Phenylethenyl)anthracene

This protocol details the reaction of benzyltriphenylphosphonium chloride with 9-

anthraldehyde to form an alkene.[22][23]

Materials:

Benzyltriphenylphosphonium chloride

9-Anthraldehyde

Dichloromethane (DCM)

50% (w/w) aqueous sodium hydroxide (NaOH)

Water

Anhydrous sodium sulfate

1-Propanol (for recrystallization)

Reaction vessel with a stirrer

Separatory funnel

Filtration apparatus

Procedure:

In a reaction vessel, combine benzyltriphenylphosphonium chloride (1.1 eq) and 9-

anthraldehyde (1.0 eq).[22]

Add dichloromethane as the solvent and stir the mixture vigorously.[22]

Slowly add 50% aqueous sodium hydroxide dropwise to the stirring mixture. The formation of

the ylide is often indicated by a color change.[22][24]

Continue to stir the reaction mixture vigorously for 30 minutes at room temperature.[22]
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After 30 minutes, transfer the mixture to a separatory funnel.

Dilute with water and dichloromethane, then separate the organic layer.[22]

Extract the aqueous layer with additional dichloromethane to ensure complete recovery of

the product.

Combine the organic extracts and dry over anhydrous sodium sulfate.[22]

Filter to remove the drying agent and evaporate the solvent under reduced pressure.

Recrystallize the crude product from a minimal amount of hot 1-propanol to yield the pure

alkene product.[22][24]

Visualized Mechanisms and Workflows
4.1. The Wittig Reaction Signaling Pathway

The Wittig reaction proceeds through a well-defined mechanism involving the formation of a

phosphorus ylide, which then reacts with a carbonyl compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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